molecular formula C26H33N3O4 B15347552 2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate CAS No. 68072-51-5

2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate

Cat. No.: B15347552
CAS No.: 68072-51-5
M. Wt: 451.6 g/mol
InChI Key: MDPBZXSFUKWDCM-KLSJZZFUSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate" is a zwitterionic salt comprising a cationic trimethylazanium group linked via an oxyethyl chain to an (E)-configured α,β-unsaturated enoyl ester. The enoyl moiety is substituted with a cyano group and a 4-(diethylamino)phenyl ring, while the benzoate anion balances the charge. The E-configuration of the enoyl group likely stabilizes the molecule through conjugation, a feature shared with structurally related compounds .

Properties

CAS No.

68072-51-5

Molecular Formula

C26H33N3O4

Molecular Weight

451.6 g/mol

IUPAC Name

2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate

InChI

InChI=1S/C19H28N3O2.C7H6O2/c1-6-21(7-2)18-10-8-16(9-11-18)14-17(15-20)19(23)24-13-12-22(3,4)5;8-7(9)6-4-2-1-3-5-6/h8-11,14H,6-7,12-13H2,1-5H3;1-5H,(H,8,9)/q+1;/p-1/b17-14+;

InChI Key

MDPBZXSFUKWDCM-KLSJZZFUSA-M

Isomeric SMILES

CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-]

Canonical SMILES

CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Cyano-Enoyl Esters

Ethyl 2-cyano-3-(2,4-dimethoxyphenyl)prop-2-enoate ()

  • Structure: Features a methoxy-substituted phenyl ring instead of diethylamino. The E-configuration is conserved, and the ester group is ethyl rather than oxyethyl-trimethylazanium.
  • Properties: Methoxy groups are electron-donating but less polar than diethylamino, reducing solubility in polar solvents. The absence of a cationic group limits water solubility compared to the target compound.
  • Synthesis : Prepared via microwave-assisted condensation, suggesting the target compound could be synthesized using similar methods with tailored aldehydes .

Methyl 2-[[(E)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoate ()

  • Structure : Includes an isopropoxy phenyl substituent and an amide linkage to a benzoate.
  • The amide linkage may enhance thermal stability but reduce hydrolytic susceptibility relative to the ester in the target compound .

Compounds with Trimethylazanium Moieties

2-[hydroxy-[(2R)-3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropoxy]phosphoryl]oxyethyl-trimethylazanium ()

  • Structure : Contains a phospholipid-like chain with unsaturated fatty acids and a trimethylazanium group.
  • In contrast, the target compound’s aromatic and cyano groups favor π-π interactions and dipole-based binding .

(2-{[(2R)-2,3-bis(tetracosanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium ()

  • Structure : Features long alkyl chains and a phosphonate group.
  • Properties: High hydrophobicity limits aqueous solubility, whereas the target compound’s benzoate anion and diethylamino group enhance solubility in both polar and nonpolar media .

Substituent Effects on Reactivity and Stability

  • Diethylamino vs. Methoxy Groups: The diethylamino group in the target compound is a stronger electron donor than methoxy (), which may increase the electrophilicity of the enoyl group, enhancing reactivity in Michael additions or nucleophilic substitutions .
  • Cationic Azanium vs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.